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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-3-one

Cat. No. B178088

This technical guide provides a comprehensive overview of 1-ethylpyrrolidin-3-one, a
heterocyclic compound of interest in chemical synthesis and drug discovery. Due to the limited
availability of direct experimental data for this specific molecule, this document synthesizes
information from established chemical principles and data on structurally analogous
compounds to infer its properties, potential synthetic routes, and biological significance.

Chemical and Physical Data

While extensive experimental data for 1-ethylpyrrolidin-3-one is not widely published, its
fundamental chemical identifiers have been established. The physicochemical properties of the
closely related isomer, 1-ethyl-2-pyrrolidone, are included for comparative purposes.

Table 1: Chemical Identifiers for 1-Ethylpyrrolidin-3-one
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Identifier Value

IUPAC Name 1-ethylpyrrolidin-3-one[1]

Chemical Formula CeH11NO[1]

Canonical SMILES CCN1CCC(=0)C1[1]

CAS Registry Number 102153-86-6[1]

Molecular Weight 113.16 g/mol

nChi INChl=1S/C6H11NO/c1-2-7-4-3-6(8)5-7/h2-
5H2,1H3[1]

InChlKey XXXQFHALDVELNQ-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of the Isomer 1-Ethyl-2-pyrrolidone for Comparison

Property Value

Boiling Point 212 °C[2]

Density 0.9974 g/cm3[2]
Solubility Miscible with water[2]

Based on its molecular structure, 1-ethylpyrrolidin-3-one is anticipated to be a polar liquid at
room temperature, exhibiting solubility in water and other polar organic solvents.

Potential Synthetic Protocols

Specific, detailed experimental protocols for the synthesis of 1-ethylpyrrolidin-3-one are not
readily available in the surveyed literature. However, a plausible and common synthetic route
would involve the oxidation of the corresponding secondary alcohol, 1-ethylpyrrolidin-3-ol.

Hypothetical Experimental Protocol: Oxidation of 1-
Ethylpyrrolidin-3-ol
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This generalized protocol is based on standard organic synthesis techniques for the oxidation

of a secondary alcohol to a ketone.

Materials:

1-Ethylpyrrolidin-3-ol

Oxidizing agent (e.g., Pyridinium chlorochromate (PCC), or reagents for Swern or Dess-
Martin oxidation)

Anhydrous solvent (e.g., Dichloromethane (DCM))

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Silica gel for column chromatography

Eluent for chromatography (e.g., a mixture of hexane and ethyl acetate)

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve 1-ethylpyrrolidin-3-ol in
anhydrous DCM.

To the stirred solution, add the chosen oxidizing agent in a controlled manner. The
temperature should be monitored and controlled as required by the specific oxidation
reaction.

The progress of the reaction should be monitored by a suitable technique, such as Thin-
Layer Chromatography (TLC).

Once the reaction is complete, the reaction mixture is quenched and worked up according to
the specific requirements of the oxidant used.

The organic layer is then washed with appropriate agueous solutions (e.g., saturated sodium
bicarbonate, water, and brine), dried over an anhydrous drying agent like MgSOa, and
filtered.

The solvent is removed from the filtrate under reduced pressure.
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e The resulting crude product is purified by flash column chromatography on silica gel to yield
the pure 1-ethylpyrrolidin-3-one.

Logical Synthesis Workflow

Starting Material Chemical Transformation Final Product

Oxidant,
1-Ethylpyrrolidin-3-ol Solvent Oxidation |—>| Aqueous Workup |—>| Chromatographic Purification 1-Ethylpyrrolidin-3-one

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1-ethylpyrrolidin-3-one.

Potential Applications and Biological Significance

While there is no direct evidence of the biological activities of 1-ethylpyrrolidin-3-one in the
available literature, the pyrrolidine scaffold is a well-established pharmacophore present in
numerous FDA-approved drugs.[3][4] Pyrrolidine and its derivatives are known to exhibit a wide
range of biological activities, including but not limited to, anticancer, anti-inflammatory, and
antimicrobial effects.[5]

The presence of a ketone at the 3-position and an ethyl group at the 1-position on the
pyrrolidine ring of 1-ethylpyrrolidin-3-one offers synthetic handles for the creation of diverse
chemical libraries. These derivatives can then be screened for various biological activities,
making 1-ethylpyrrolidin-3-one a potentially valuable building block for drug discovery and
development programs. The structural similarity to other biologically active pyrrolidinones
suggests that this compound and its derivatives could be promising candidates for future
pharmacological investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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